Cas no 52127-86-3 (1-(2,4,6-trimethylphenyl)tetrazole-5-thiol)
52127-86-3 structure
Product Name:1-(2,4,6-trimethylphenyl)tetrazole-5-thiol
CAS No:52127-86-3
MF:C10H12N4S
MW:220.294079780579
CID:2150279
PubChem ID:2731964
Update Time:2025-04-21
1-(2,4,6-trimethylphenyl)tetrazole-5-thiol Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,4,6-trimethylphenyl)tetrazole-5-thiol
- CHEMBL1383864
- 1-(2,4,6-Trimethyl-phenyl)-1H-tetrazole-5-thiol
- 1-mesityl-4,5-dihydro-1H-1,2,3,4-tetraazole-5-thione
- 52127-86-3
- SMR000460555
- DB-336640
- 1-mesityl-1h-tetrazole-5-thiol
- SCHEMBL1250389
- MLS000861771
- SY352849
- 1,2-Dihydro-1-(2,4,6-trimethylphenyl)-5H-tetrazole-5-thione
- MFCD03547295
- CCG-245324
- AKOS000297176
- HMS2786I17
- DTXSID701190318
-
- MDL: MFCD03547295
- Inchi: 1S/C10H12N4S/c1-6-4-7(2)9(8(3)5-6)14-10(15)11-12-13-14/h4-5H,1-3H3,(H,11,13,15)
- InChI Key: GVQVSLTUYIDGNC-UHFFFAOYSA-N
- SMILES: S=C1N=NNN1C1C(C)=CC(C)=CC=1C
Computed Properties
- Exact Mass: 220.078
- Monoisotopic Mass: 220.078
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 72.1Ų
1-(2,4,6-trimethylphenyl)tetrazole-5-thiol Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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